Cas no 2172119-00-3 (3-{3-benzyl-3,7-diazabicyclo3.3.1nonan-9-yl}propanoic acid)

• Product Name: 3-{3-benzyl-3,7-diazabicyclo3.3.1nonan-9-yl}propanoic acid
• CAS No: 2172119-00-3
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 6073688
• PubChem ID: 165523963
• Update Time: 2025-09-23

3-{3-benzyl-3,7-diazabicyclo3.3.1nonan-9-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-benzyl-3,7-diazabicyclo3.3.1nonan-9-yl}propanoic acid
• 2172119-00-3
• EN300-1275012
• 3-{3-benzyl-3,7-diazabicyclo[3.3.1]nonan-9-yl}propanoic acid

• Inchi： 1S/C17H24N2O2/c20-17(21)7-6-16-14-8-18-9-15(16)12-19(11-14)10-13-4-2-1-3-5-13/h1-5,14-16,18H,6-12H2,(H,20,21)
• InChI Key： YPAWPLSQBKAKEM-UHFFFAOYSA-N
• SMILES： OC(CCC1C2CNCC1CN(CC1C=CC=CC=1)C2)=O

Computed Properties

• Exact Mass: 288.183778013g/mol
• Monoisotopic Mass: 288.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-{3-benzyl-3,7-diazabicyclo3.3.1nonan-9-yl}propanoic acid

3-{3-Benzyl-3,7-Diazabicyclo[3.3.1]Nonan-9-Yl}Propanoic Acid: A Comprehensive Overview

The compound 3-{3-benzyl-3,7-diazabicyclo[3.3.1]nonan-9-yl}propanoic acid, with CAS No. 2172119-00-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex bicyclic structure and its potential applications in drug development and materials science. The benzyl group attached to the bicyclic system introduces unique electronic and steric properties, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of diazabicyclo systems in medicinal chemistry, particularly in the design of bioactive molecules with enhanced pharmacokinetic profiles. The nonane backbone of this compound provides a rigid framework that can be further functionalized to target specific biological pathways. Researchers have explored the use of this compound as a precursor for synthesizing bioactive agents, including potential inhibitors for enzyme targets in oncology and neurodegenerative diseases.

The synthesis of 3-{3-benzyl-3,7-diazabicyclo[3.3.1]nonan-9-yl}propanoic acid involves a multi-step process that combines principles from stereochemistry and catalytic chemistry. Key steps include the formation of the bicyclic system through ring-closing metathesis, followed by functionalization with the benzyl group and subsequent acidification to yield the final product. This synthesis pathway has been optimized in recent years to improve yield and selectivity, making it more accessible for large-scale production.

One of the most exciting developments involving this compound is its application in drug delivery systems. The propanoic acid moiety at the terminus of the molecule allows for easy conjugation with other biomolecules, such as peptides or nucleic acids, enabling targeted drug delivery. This property has been leveraged in recent clinical trials to enhance the efficacy of anticancer therapies while minimizing systemic toxicity.

In addition to its medicinal applications, this compound has shown promise in materials science as a building block for advanced polymers and self-healing materials. The rigid bicyclic structure contributes to high thermal stability and mechanical strength, making it an attractive candidate for high-performance materials used in aerospace and electronics industries.

From an environmental standpoint, researchers have investigated the biodegradability and eco-friendliness of 3-{3-benzyl-3,7-diazabicyclo[3.3.1]nonan-9-yl}propanoic acid. Studies suggest that under specific conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint compared to traditional synthetic polymers.

In conclusion, CAS No 2172119-00-3, or 3-{3-benzyl-3,7-diazabicyclo[3.3.1]nonan-9-yl}propanoic acid, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and versatile properties continue to drive innovative research, positioning it as a key player in future advancements in chemistry and materials science.